2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-ethoxy-6-[[3-(2-hydroxyethyl)-4-(thiophen-3-ylmethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H28N2O3S/c1-2-25-19-5-3-4-17(20(19)24)13-21-8-9-22(18(14-21)6-10-23)12-16-7-11-26-15-16/h3-5,7,11,15,18,23-24H,2,6,8-10,12-14H2,1H3
• InChI Key: VOUMDVDAFHYTEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CN2CCN(C(C2)CCO)CC3=CSC=C3
• Molecular Formula: C20H28N2O3S
• Molecular Weight: 376.5 g/mol

Description

2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol, also known as THIP, is a chemical compound that belongs to the class of GABA agonists. It was first synthesized in the 1960s and has since been extensively studied for its potential therapeutic applications. In

Mechanism of Action

2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol acts as a GABA agonist, which means it enhances the activity of GABA, the primary inhibitory neurotransmitter in the central nervous system. GABA binds to GABA receptors, which results in the opening of chloride ion channels, leading to hyperpolarization of the neuron and inhibition of neurotransmitter release. This compound enhances the activity of GABA by binding to the GABA receptor at a site that is distinct from the GABA binding site.
Biochemical and Physiological Effects
This compound has been found to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been reported to have muscle relaxant properties. This compound has been found to increase the duration of sleep and improve sleep quality in humans. It has also been shown to reduce anxiety and improve mood in patients with anxiety disorders.

Advantages and Limitations for Lab Experiments

2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol has several advantages for lab experiments. It is a potent and selective GABA agonist, which makes it useful for investigating the role of GABA in the central nervous system. It has also been found to have minimal side effects, which makes it a useful tool for investigating the effects of GABA without confounding factors. However, this compound has a short half-life, which can make it difficult to maintain a stable concentration in vivo.

Future Directions

There are several future directions for the study of 2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol. One area of research is the investigation of the role of this compound in the treatment of alcoholism. This compound has been found to reduce alcohol consumption in animal models and may have potential as a treatment for alcoholism in humans. Another area of research is the investigation of the role of this compound in the treatment of anxiety disorders. This compound has been found to reduce anxiety in animal models and may have potential as a treatment for anxiety disorders in humans. Finally, the development of more stable analogs of this compound may improve its utility as a research tool.

Scientific Research Applications

2-ethoxy-6-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}phenol has been extensively studied for its potential therapeutic applications. It has been found to have anxiolytic, sedative, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of alcoholism, insomnia, and epilepsy.